Interaction of trivalent antimony with a CCHC zinc finger domain: potential relevance to the mechanism of action of antimonial drugs†

Chemical Communications Pub Date: 2008-08-26 DOI: 10.1039/B809186B

Abstract

SbIII competes with ZnII for its binding to the CCHC zinc finger domain of the NCp7 protein of HIV-1, indicating that zinc finger proteins may be targets for antimony-based drugs and thus responsible for their important pharmacological actions.

Graphical abstract: Interaction of trivalent antimony with a CCHC zinc finger domain: potential relevance to the mechanism of action of antimonial drugs
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